Cas no 2377770-18-6 (2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid)

• Product Name: 2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid
• CAS No: 2377770-18-6
• MF: C₁₆H₁₈NO₅P
• MW: 335.291585445404
• CID: 4744218
• PubChem ID: 154704514
• Update Time: 2026-02-26

2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• (2-(3,6-Dimethoxy-9H-carbazol-9-yl)ethyl)phosphonic acid
• 2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid
• (2-(3,6-Dimethoxy-9H-carbazol-9-yl)ethyl)phosphonicacid
• 2377770-18-6
• [2-(3,6-dimethoxy-9h-carbazol-9-yl)ethyl]phosphonic acid
• CS-0373801
• E85623
• D5798
• MFCD32898420
• MeO-2PACz
• SCHEMBL22804520
• SB66275

• Inchi： 1S/C16H18NO5P/c1-21-11-3-5-15-13(9-11)14-10-12(22-2)4-6-16(14)17(15)7-8-23(18,19)20/h3-6,9-10H,7-8H2,1-2H3,(H2,18,19,20)
• InChI Key： XIOYECJFQJFYLM-UHFFFAOYSA-N
• SMILES： P(CCN1C2C=CC(=CC=2C2C=C(C=CC1=2)OC)OC)(=O)(O)O

Computed Properties

• Exact Mass: 335.09225967g/mol
• Monoisotopic Mass: 335.09225967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid

Introduction to 2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid (CAS No. 2377770-18-6)

2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. With the CAS number 2377770-18-6, this compound represents a unique structural motif combining a carbazole core with a phosphonic acid functional group, making it a versatile building block for the synthesis of advanced materials and bioactive molecules. The presence of both electron-donating methoxy groups and a phosphonic acid moiety imparts distinct electronic and steric properties, which are exploited in various applications ranging from optoelectronic devices to drug discovery.

The carbazole scaffold is well-known for its stability, solubility, and ability to form π-conjugated systems, which are highly desirable in organic electronics. In particular, derivatives of carbazole have been extensively studied for their applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The introduction of dimethoxy substituents at the 3 and 6 positions enhances the electron-donating capability of the carbazole ring, further improving its performance in these applications. This modification also increases the solubility of the compound in common organic solvents, facilitating its processing into thin films and other functional materials.

The ethylphosphonic acid component of the molecule introduces a polar and acidic functional group, which can influence both the solubility and reactivity of the compound. Phosphonic acids are known for their ability to form stable complexes with metals and other Lewis acids, making them valuable in catalysis and coordination chemistry. Additionally, the acidic nature of the phosphonic acid group can be exploited in pharmaceutical applications, where such functionalities are often used to enhance binding affinity or metabolic stability of drug candidates. The combination of these features makes 2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid a promising candidate for further exploration in both material science and medicinal chemistry.

Recent research has highlighted the potential of this compound as a precursor for the development of novel pharmaceuticals. The carbazole core is a common motif in bioactive molecules due to its ability to interact with biological targets through π-stacking and hydrogen bonding. By incorporating a phosphonic acid group, researchers can fine-tune the pharmacokinetic properties of carbazole derivatives, potentially improving their bioavailability and therapeutic efficacy. For instance, studies have shown that phosphonic acid-containing compounds exhibit inhibitory activity against various enzymes and receptors, making them attractive candidates for drug development.

In materials science, 2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid has been investigated for its potential use in organic semiconductors and light-emitting materials. The extended π-conjugation provided by the carbazole ring allows for efficient charge transport, which is crucial for applications in organic electronics. Furthermore, the presence of polar functional groups can enhance intermolecular interactions, leading to improved film-forming properties and mechanical stability. These characteristics make it a suitable candidate for use in flexible electronics, where device performance is highly dependent on material properties such as charge mobility and film integrity.

The synthesis of 2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on a halogenated carbazole precursor followed by phosphonation steps. Advances in synthetic methodologies have enabled more efficient preparation of this compound, allowing researchers to explore its applications more readily. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex carbazole derivatives with high precision.

One area where this compound has shown promise is in the development of luminescent materials. Carbazole derivatives are known for their strong fluorescence emissions, which can be tuned by modifying substituents on the ring. The introduction of electron-withdrawing groups like phosphonic acids can shift the emission spectrum to longer wavelengths while maintaining high quantum yields. Such properties are valuable in applications such as biological imaging probes and display technologies. Additionally, the ability to tune both emission wavelength and solubility makes this compound suitable for use in multicolored emissive devices.

The versatility of 2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid extends to its role as an intermediate in polymer chemistry. Phosphonic acid-functionalized polymers exhibit enhanced biocompatibility and water solubility due to the polar nature of the phosphonic acid group. These polymers have been explored for use as drug delivery systems, where they can provide controlled release profiles for therapeutic agents. Furthermore, their ability to form hydrogels makes them suitable for biomedical applications such as tissue engineering scaffolds.

Future research directions may focus on expanding the chemical space explored by this compound through derivatization strategies that introduce additional functional groups or modify existing ones. For instance, replacing one or more methoxy groups with halogens could open up pathways for further cross-coupling reactions or metal coordination studies. Similarly, introducing nitrogen-containing heterocycles into the carbazole core could lead to novel pharmacological activities or enhanced electronic properties.

In conclusion,2-(3,6-Dimethoxycarbazol-9-yl)ethylphosphonic acid (CAS No. 2377770-18-6) is a multifunctional compound with broad applicability across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at developing new therapeutics with improved efficacy and selectivity. Additionally,this molecule holds significant promise as an advanced material component due to its electronic properties, solubility characteristics,and compatibility with various processing techniques.